Cas no 1807937-95-6 ((2S)-1-aminopent-4-yn-2-ol hydrochloride)

• Product Name: (2S)-1-aminopent-4-yn-2-ol hydrochloride
• CAS No: 1807937-95-6
• MDL: MFCD28954219
• CID: 4618985
• PubChem ID: 119031796
• Update Time: 2025-06-08

(2S)-1-aminopent-4-yn-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-1-aminopent-4-yn-2-ol hydrochloride

• MDL： MFCD28954219

Additional information on (2S)-1-aminopent-4-yn-2-ol hydrochloride

Introduction to (2S)-1-aminopent-4-yn-2-ol hydrochloride (CAS No. 1807937-95-6)

(2S)-1-aminopent-4-yn-2-ol hydrochloride, identified by its CAS number 1807937-95-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of α-aminoalkynes, which have garnered considerable attention due to their versatile structural features and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The stereochemistry of this compound, specifically the (2S) configuration, plays a crucial role in determining its biological properties. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemical orientation, and (2S)-1-aminopent-4-yn-2-ol hydrochloride is no exception. Research has shown that the (S)-enantiomer can possess distinct binding affinities and metabolic pathways compared to its (R)-counterpart, underscoring the importance of stereochemical purity in drug development.

In recent years, there has been a growing interest in α-aminoalkynes due to their utility as building blocks in the synthesis of complex organic molecules. These compounds can serve as precursors for the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The triple bond in the alkyne moiety provides a versatile handle for further functionalization, allowing chemists to design molecules with tailored properties.

One of the most compelling aspects of (2S)-1-aminopent-4-yn-2-ol hydrochloride is its potential application in the development of protease inhibitors. Proteases are enzymes that play critical roles in numerous biological processes, and their overactivity or misregulation is associated with several pathological conditions. By designing molecules that selectively inhibit specific proteases, researchers aim to develop treatments for diseases such as Alzheimer's disease, HIV/AIDS, and cancer. The unique structural features of this compound make it a promising candidate for such applications.

Moreover, the hydrochloride salt form of (2S)-1-aminopent-4-yn-2-ol enhances its pharmacokinetic properties, including solubility and bioavailability. These factors are crucial for the successful development of new drugs, as they determine how well a compound can be absorbed, distributed, metabolized, and excreted by the body. Improved solubility can lead to more effective drug delivery systems and better patient compliance.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex α-aminoalkynes like (2S)-1-aminopent-4-yn-2-ol hydrochloride. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized the way these compounds are synthesized, allowing for greater precision and scalability. These developments have opened new avenues for drug discovery and development, particularly in the area of enzyme inhibition.

The biological activity of (2S)-1-aminopent-4-yn-2-ol hydrochloride has been explored in several preclinical studies. These studies have demonstrated its potential as a scaffold for developing novel therapeutic agents with improved efficacy and reduced side effects. For instance, researchers have investigated its interactions with various proteases and have identified derivatives that exhibit potent inhibitory activity against these enzymes. Such findings highlight the compound's significance as a tool in drug discovery.

Another area where this compound shows promise is in the development of anti-inflammatory agents. Inflammation is a hallmark of many chronic diseases, and targeting inflammatory pathways has been a major focus in drug development. The unique structural features of (2S)-1-aminopent-4-yn-2-ol hydrochloride make it a versatile scaffold for designing molecules that can modulate inflammatory responses.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced techniques such as asymmetric synthesis have been employed to achieve enantioselective production, which is crucial for pharmaceutical applications. These synthetic strategies not only enhance the efficiency of production but also contribute to sustainable chemistry practices by minimizing waste and reducing environmental impact.

In conclusion, (2S)-1-aminopent-4-ylnol hydrochloride (CAS No. 1807937956) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, stereochemical configuration, and biological activities make it a valuable tool for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of medicine.